Cas no 470702-37-5 (4-Ethoxy-2-fluoroaniline)

• Product Name: 4-Ethoxy-2-fluoroaniline
• CAS No: 470702-37-5
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD11053973
• CID: 1022703
• PubChem ID: 3734462
• Update Time: 2025-10-28

4-Ethoxy-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-fluoroaniline
• Benzenamine, 4-ethoxy-2-fluoro- (9CI)
• 470702-37-5
• SCHEMBL752668
• MFCD11053973
• (4-ethoxy-2-fluorophenyl)amine
• HDPGMJKNRMBTHT-UHFFFAOYSA-N
• DB-367738
• EN300-254833
• DTXSID90395699
• 4-ethoxy-2-fluoro-phenylamine
• AKOS010944000
• JS-4912
• CS-0205853
• BENZENAMINE, 4-ETHOXY-2-FLUORO-
• 4-ethoxy-2-fluoro-phenyl amine
• A872210
• ALBB-023590
• A12546

• MDL： MFCD11053973
• Inchi： 1S/C8H10FNO/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
• InChI Key： HDPGMJKNRMBTHT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N)OCC

Computed Properties

• Exact Mass: 155.07500
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.38780

4-Ethoxy-2-fluoroaniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Ethoxy-2-fluoroaniline

Introduction to 4-Ethoxy-2-fluoroaniline (CAS No. 470702-37-5)

4-Ethoxy-2-fluoroaniline (CAS No. 470702-37-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxy group and a fluoro substituent on the aromatic ring. These functional groups contribute to the compound's distinct chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 4-Ethoxy-2-fluoroaniline is C₈H₁₀FN₂O, and its molecular weight is approximately 169.17 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 85 to 88°C, making it suitable for various synthetic processes and analytical techniques.

In recent years, 4-Ethoxy-2-fluoroaniline has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of 4-Ethoxy-2-fluoroaniline in the synthesis of novel serotonin receptor agonists, which have shown promising results in preclinical trials for treating depression and anxiety disorders.

Beyond its pharmaceutical applications, 4-Ethoxy-2-fluoroaniline has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for the synthesis of advanced polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in fields such as electronics, coatings, and composite materials.

The synthetic route for 4-Ethoxy-2-fluoroaniline typically involves a multi-step process that begins with the nitration of 4-ethoxyfluorobenzene followed by reduction to form the desired amine. The reaction conditions and choice of reagents are crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

In terms of safety and handling, 4-Ethoxy-2-fluoroaniline should be stored in a cool, dry place away from strong oxidizers and acids. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The market demand for 4-Ethoxy-2-fluoroaniline has been steadily increasing due to its diverse applications in pharmaceuticals, materials science, and other industries. Major suppliers of this compound include chemical companies such as Sigma-Aldrich, Alfa Aesar, and TCI Chemicals. These companies offer high-purity grades suitable for research and industrial use.

In conclusion, 4-Ethoxy-2-fluoroaniline (CAS No. 470702-37-5) is a valuable compound with a wide range of applications in various scientific fields. Its unique chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even further.